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Compound of Interest

Compound Name: FR295389

CAS No.: 1019207-72-7

Cat. No.: B607548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the investigational cephalosporin antibiotic,

FR295389, with a focus on its efficacy against challenging Gram-negative bacteria, particularly

those producing metallo-β-lactamases (MBLs). The data presented is compiled from available

preclinical research to offer a quantitative and methodological comparison with existing

antibiotic agents.

Efficacy Comparison: FR295389 vs. Existing
Antibiotics
The primary challenge in treating infections caused by certain Gram-negative bacteria is the

production of β-lactamases, enzymes that inactivate β-lactam antibiotics. Metallo-β-lactamases

(MBLs) are particularly problematic as they can hydrolyze a broad spectrum of β-lactams,

including carbapenems, which are often considered last-resort antibiotics.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b607548#bc-rfq
https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body#fr295389-a-comparative-analysis-of-efficacy-against-metallo-lactamase-producing-bacteria
https://www.benchchem.com/product/b607548/docs?utm_src=pdf-body#fr295389-a-comparative-analysis-of-efficacy-against-metallo-lactamase-producing-bacteria
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


FR295389 is a novel dihydroimidazopyrazolium cephalosporin that has demonstrated a notable

characteristic: moderate activity against MBL-producing bacterial strains. This is significant

because, historically, cephalosporins have been ineffective against such pathogens.

The following table summarizes the in vitro efficacy of FR295389 in comparison to commonly

used antibiotics against IMP-type MBL-producing Pseudomonas aeruginosa.

Disclaimer: The following data is compiled from multiple independent studies. Direct

comparison of Minimum Inhibitory Concentration (MIC) values should be interpreted with

caution, as variations in experimental conditions and the specific isolates tested can influence

the results.

Antibiotic MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) Bacterial Strain(s)

FR295389 8.0 32

21 clinical isolates of

IMP-type MBL-

producing P.

aeruginosa

Imipenem 16 to >512 512
MBL-producing P.

aeruginosa

Meropenem 16 to >512 512
MBL-producing P.

aeruginosa

Ceftazidime 4 to >512 512
MBL-producing P.

aeruginosa

MIC₅₀: The minimum concentration of the antibiotic required to inhibit the growth of 50% of the

tested isolates. MIC₉₀: The minimum concentration of the antibiotic required to inhibit the

growth of 90% of the tested isolates.

Experimental Protocols
The determination of Minimum Inhibitory Concentration (MIC) is a fundamental method for

assessing the in vitro activity of an antimicrobial agent. The following is a detailed protocol for

the broth microdilution method, consistent with the guidelines from the Clinical and Laboratory
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Standards Institute (CLSI), which is a standard procedure for testing the susceptibility of

aerobic bacteria to antimicrobial agents.

Protocol: Broth Microdilution for MIC Determination

Preparation of Antimicrobial Stock Solution:

An antimicrobial stock solution of FR295389 is prepared by dissolving a known weight of

the compound in a suitable solvent to achieve a high concentration (e.g., 1280 µg/mL).

The choice of solvent depends on the solubility of the compound.

Preparation of Microdilution Plates:

A series of twofold dilutions of the antimicrobial stock solution is prepared in sterile cation-

adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

The final concentrations in the wells typically range from 0.06 to 64 µg/mL.

A growth control well (containing only broth and bacterial inoculum) and a sterility control

well (containing only broth) are included on each plate.

Preparation of Bacterial Inoculum:

The bacterial isolate to be tested (e.g., an MBL-producing P. aeruginosa strain) is grown

on an appropriate agar medium (e.g., Mueller-Hinton agar) for 18-24 hours.

Several colonies are suspended in a sterile saline solution to match the turbidity of a 0.5

McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units

(CFU)/mL.

This suspension is then diluted in CAMHB to achieve a final inoculum density of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Inoculation and Incubation:

Each well of the microtiter plate (except the sterility control) is inoculated with the

standardized bacterial suspension.
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The plate is then incubated at 35°C ± 2°C for 16-20 hours in ambient air.

Interpretation of Results:

Following incubation, the MIC is determined as the lowest concentration of the

antimicrobial agent that completely inhibits visible growth of the organism.

Visualizing Experimental and Biological Pathways
To better understand the context of FR295389's evaluation and its mechanism of action, the

following diagrams have been generated.
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Caption: Preclinical workflow for antibiotic efficacy testing.
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Caption: Mechanism of action of FR295389.
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To cite this document: BenchChem. [FR295389: A Comparative Analysis of Efficacy Against
Metallo-β-Lactamase-Producing Bacteria]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607548/docs#fr295389-a-comparative-analysis-of-
efficacy-against-metallo-lactamase-producing-bacteria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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